Cas no 2229376-20-7 (tert-butyl N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229376-20-7
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6441144
• PubChem ID: 165776939
• Update Time: 2025-11-06

tert-butyl N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate
• EN300-1873119
• 2229376-20-7
• tert-butyl N-methyl-N-[2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C14H22N2O3/c1-13(2,3)19-12(18)16(6)14(4,10-17)11-8-7-9-15(11)5/h7-10H,1-6H3
• InChI Key： PJZLZCJYHZQSBY-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=CC=CN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.5Ų

Additional information on tert-butyl N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229376-20-7 and Product Name: Tert-butyl N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate

The compound with the CAS number 2229376-20-7 and the product name tert-butyl N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and biochemical research. The molecular formula and structural configuration of this compound suggest a high degree of specificity, which is crucial for its efficacy in various therapeutic contexts.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. The presence of a tert-butyl group in the molecular structure enhances the stability and bioavailability of the compound, making it an attractive candidate for further investigation. Additionally, the N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate moiety introduces a unique pharmacophore that interacts with biological targets in a manner that is both specific and potent.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to improve pharmacokinetic properties. The compound in question exhibits promising characteristics that align well with these objectives. For instance, the tert-butyl group not only contributes to steric hindrance but also aids in reducing metabolic degradation, thereby extending the half-life of the active pharmaceutical ingredient (API). This is particularly relevant in formulations where sustained release is desired.

The N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate component of the molecule is particularly noteworthy due to its ability to modulate enzyme activity. Recent studies have demonstrated that this moiety can interact with enzymes involved in metabolic pathways, leading to potential therapeutic benefits. For example, it has been observed that derivatives of this structure can inhibit certain kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The specific arrangement of atoms within its structure allows it to bind selectively to biological targets, minimizing off-target effects. This precision is critical for developing drugs that are both effective and safe. In clinical trials, early results have shown encouraging signs of efficacy in preclinical models, suggesting that this compound could be a valuable addition to therapeutic strategies.

The synthesis of tert-butyl N-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-1-oxopropan-2-ylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex framework of the molecule. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In conclusion, the compound with CAS No. 2229376-20-7 and its product name tert-butyl N-methyl-N-2-(1-methyl-1H-pyrrol-2-ylyl)-1-oxypropano Yamamoto's research on carbamate derivatives continues to inspire new avenues for therapeutic intervention.